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Introduction
YM928 is a selective, non-competitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid

(AMPA) receptor antagonist that has demonstrated significant anticonvulsant properties in

preclinical models of epilepsy.[1][2][3] By targeting the AMPA receptor, a key component of

excitatory glutamatergic neurotransmission, YM928 offers a promising mechanism for

controlling seizures, particularly complex partial seizures.[1][4][5] Recurrent seizure activity is

characterized by excessive hyperexcitability in the nervous system, and attenuating glutamate-

mediated excitatory neurotransmission is a recognized strategy for managing epilepsy.[2] This

document provides detailed application notes and protocols for the use of YM928 in epilepsy

research, including its mechanism of action, quantitative data from preclinical studies, and

detailed experimental procedures.

Mechanism of Action
YM928 exerts its anticonvulsant effects by selectively antagonizing AMPA receptors, which are

ionotropic glutamate receptors responsible for fast excitatory synaptic transmission in the

central nervous system.[4][5][6] In epilepsy, excessive activation of AMPA receptors contributes

to the generation and spread of seizure activity.[4][5] By binding to a site on the AMPA receptor

distinct from the glutamate binding site, YM928 non-competitively inhibits the influx of sodium

and calcium ions into the postsynaptic neuron, thereby reducing neuronal depolarization and
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hyperexcitability.[3] This targeted modulation of excitatory neurotransmission helps to restore

the balance between excitation and inhibition in the brain, a key factor in seizure control.[2]

Signaling Pathway of AMPA Receptor Antagonism in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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